1-(4-Bromobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione

• IUPAC Name: (4-bromophenyl)-[2-(2,4-dichlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]methanone
• InChI: InChI=1S/C20H15BrCl2N2OS/c21-13-5-3-12(4-6-13)18(26)25-19(27)17(24-20(25)9-1-2-10-20)15-8-7-14(22)11-16(15)23/h3-8,11H,1-2,9-10H2
• InChI Key: RLUCPQCAUWRYJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)N=C(C(=S)N2C(=O)C3=CC=C(C=C3)Br)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H15BrCl2N2OS
• Molecular Weight: 482.2 g/mol

Description

1-(4-Bromobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Chemical Reactions

General Synthesis Techniques : The treatment of specific bromo and chloro substituted compounds with various nucleophiles has been explored, demonstrating the versatility of halogenated compounds in organic synthesis, potentially relevant to the synthesis or functionalization of the compound (Gon-Ann Lee & Ko‐Chou Chen, 2008).

Multicomponent Reactions : Multicomponent reactions involving isocyanides have been used to efficiently synthesize complex molecules, highlighting a strategy that might be applicable to the synthesis of 1-(4-Bromobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione or its derivatives (Ebrahim Soleimani et al., 2013).

Biological Activities

Antibacterial and Antifungal Activities : Novel spiro-isoxazolyl compounds have been synthesized and shown to possess significant biological activity against standard strains, suggesting the potential for discovering new antibacterial and antifungal agents among spiro compounds (E. Rajanarendar et al., 2010).

Anticancer and Antidiabetic Properties : Research into spirothiazolidines analogs has identified compounds with significant anticancer and antidiabetic activities, indicating the therapeutic potential of spiro compounds in treating these diseases (E. M. Flefel et al., 2019).

Liquid Crystalline Properties

Liquid-Crystalline Behavior : Studies on diazabutadiene complexes of rhenium(I) have explored their liquid-crystalline properties, which could be of interest in materials science and for the development of advanced materials (S. Morrone et al., 1996).